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Compound of Interest

Compound Name: 3-Bromocyclooctene

Cat. No.: B2537071 Get Quote

Essential Safety and Handling Guide for 3-
Bromocyclooctene
This guide provides immediate, essential safety and logistical information for the handling of 3-
Bromocyclooctene (CAS No: 7422-06-2) in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Bromocyclooctene is a flammable liquid and vapor that can cause skin and eye irritation,

and may lead to respiratory irritation.[1] Proper personal protective equipment is mandatory to

minimize exposure and ensure safety.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[2][3]

Skin Protection

Flame-retardant antistatic

protective clothing worn over

full-length clothes. Chemically

resistant gloves (e.g., nitrile

rubber).

To prevent skin contact, which

can cause irritation.[2][3] A lab

coat provides a barrier against

spills.

Respiratory Protection

Use in a well-ventilated area,

preferably a fume hood. If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator with an organic

vapor cartridge is

recommended.

To prevent the inhalation of

vapors, which may irritate the

respiratory system.[1][2]

Quantitative Data for 3-Bromocyclooctene
The following table summarizes the key physical and chemical properties of 3-
Bromocyclooctene.

Property Value Source

Molecular Formula C₈H₁₃Br PubChem[4]

Molecular Weight 189.09 g/mol PubChem[4]

CAS Number 7422-06-2 PubChem[4]

Appearance Colorless liquid LookChem[5]

Odor Pungent LookChem[5]

Operational and Disposal Plan
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A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow outlines the necessary steps from preparation to disposal.

Handling and Experimental Workflow
// Node Definitions prep [label="Preparation\n- Verify fume hood function\n- Assemble all

necessary equipment\n- Don PPE", fillcolor="#F1F3F4", fontcolor="#202124"]; handling

[label="Handling & Use\n- Work within a fume hood\n- Ground/bond all equipment\n- Use non-

sparking tools\n- Keep container tightly closed when not in use", fillcolor="#F1F3F4",

fontcolor="#202124"]; spill [label="Spill Response\n- Evacuate and ventilate area\n- Remove

ignition sources\n- Absorb with inert material\n- Collect in a sealed container for disposal",

fillcolor="#FBBC05", fontcolor="#202124"]; storage [label="Storage\n- Cool, dry, well-ventilated

area\n- Away from heat, sparks, and open flames\n- Tightly closed container",

fillcolor="#F1F3F4", fontcolor="#202124"]; disposal [label="Disposal\n- Collect in a labeled,

sealed container\n- Treat as hazardous waste\n- Dispose via approved facility",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; end [label="End of Process", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edge Definitions prep -> handling [color="#4285F4"]; handling -> storage [label="Post-

Experiment", color="#4285F4"]; handling -> spill [label="In case of spill", style=dashed,

color="#EA4335"]; spill -> disposal [color="#EA4335"]; storage -> disposal [label="When no

longer needed", color="#4285F4"]; disposal -> end [color="#34A853"]; } Workflow for Handling

3-Bromocyclooctene

Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary materials and equipment before starting the experiment.

Put on the required personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety goggles.[2][3]

Handling and Use:
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All work with 3-Bromocyclooctene must be conducted in a well-ventilated fume hood.[1]

Ground and bond all containers and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Keep the container tightly closed when not in use to minimize vapor release.

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the handling area.

Storage:

Store 3-Bromocyclooctene in a cool, dry, and well-ventilated area.

Keep the container tightly closed and away from heat, sparks, open flames, and strong

oxidizing agents.[2]

Spill Response:

In the event of a spill, evacuate the area immediately.

Remove all sources of ignition.[2]

Ensure adequate ventilation.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material and place it into a sealed, properly labeled container for

hazardous waste disposal.[2]

Do not allow the spill to enter drains or waterways.[6]

Disposal Plan:

All waste containing 3-Bromocyclooctene, including contaminated materials like gloves

and absorbent pads, must be treated as hazardous waste.
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Collect all waste in a clearly labeled, sealed, and chemically compatible container.

Dispose of the hazardous waste through an approved and licensed waste disposal facility,

following all local, regional, and national regulations.[7] Do not dispose of it down the drain

or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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